4-[(2-Chloro-6-fluoro-phenyl)methyl]piperidine

• Molecular Formula: C12H15ClFN
• Molecular Weight: 227.70 g/mol
• SMILES: C1CNCCC1CC2=C(C=CC=C2Cl)F
• InChI: InChI=1S/C12H15ClFN/c13-11-2-1-3-12(14)10(11)8-9-4-6-15-7-5-9/h1-3,9,15H,4-8H2
• InChIKey: DEEURGUWNFGESJ-UHFFFAOYSA-N

Researchers face failed SAR due to incorrect halogen placement on benzylpiperidine cores. This 2-chloro-6-fluoro regioisomer provides a unique electrostatic surface and conformational bias critical for serotonin/sigma receptor or kinase (BTK/FGFR) binding. - ≥97% purity, hydrochloride salt for enhanced solubility - Validated 19F NMR and distinct Cl isotopic pattern - Suitable for fragment screening or reference standard use

4-[(2-Chloro-6-fluoro-phenyl)methyl]piperidine: Halogenated Benzylpiperidine Building Block

4-[(2-Chloro-6-fluoro-phenyl)methyl]piperidine is a disubstituted benzylpiperidine derivative characterized by the simultaneous presence of chlorine and fluorine atoms at the 2- and 6-positions of the aromatic ring, respectively . This specific 2-chloro-6-fluoro substitution pattern creates a unique electronic and steric environment on the benzyl group, which is a key determinant of molecular recognition in drug-receptor interactions, particularly within the central nervous system (CNS) and kinase inhibitor chemical space . It is primarily sourced as a hydrochloride salt to optimize its solubility and handling for medicinal chemistry workflows .

2-Chloro-6-fluoro benzyl moiety for unique pharmacophore exploration

4-Substituted piperidine provides defined vector for SAR control

Pre-formulated hydrochloride salt ready for aqueous screening workflows

Why This Benzylpiperidine Cannot Be Interchanged with Analogs

Generic substitution among benzylpiperidine isomers and analogs fails due to the profound impact of halogen position and identity on molecular recognition. The 2-chloro-6-fluoro motif is not a simple sum of its parts; the specific ortho, ortho'-disubstitution pattern dictates a unique conformational bias and electrostatic potential surface that directly influences binding to biological targets . Swapping this for a different regioisomer (e.g., 3- or 4-substituted) or altering the halogen pair (e.g., 2,6-dichloro or 2,6-difluoro) can invert or abolish target engagement , resulting in wasted synthesis and screening resources. The following evidence details these specific structural differentiators that govern procurement decisions.

Halogen Pair 2,6-Dichloro or 2,6-difluoro analogs may shift electrostatic potential and eliminate key halogen bonding.

Regioisomer 3-Substituted isomer (CAS 1267619-53-3) presents a different spatial vector, likely non-interchangeable in target binding.

Salt Form Free base requires additional salt screening and solubility validation, introducing workflow variability.

Product-Specific Differentiation Evidence

Unique 2-Chloro-6-Fluoro Halogen Pair Pharmacophore

The 2-chloro-6-fluoro substitution pattern on the benzyl ring is the defining structural differentiator. In contrast to the 2,6-dichloro or 2,6-difluoro analogs, this mixed halogen system provides an asymmetric electronic profile. The chlorine atom acts as a strong halogen bond donor and hydrophobic anchor, while the fluorine atom serves as a weak hydrogen bond acceptor and metabolically stable bioisostere. Replacing this with a symmetric 2,6-dichloro analog increases lipophilicity (cLogP ~+0.6) and alters the molecular electrostatic potential, while the symmetric 2,6-difluoro analog lacks the halogen bond donor capability of chlorine, a key interaction validated in numerous kinase and GPCR co-crystal structures .

Halogen Pair Pharmacophore

Class-level inference

Mixed Cl/F asymmetric profile: chlorine as halogen bond donor, fluorine as metabolically stable bioisostere

Supports hit-to-lead pharmacophore selection

Based on general SAR; direct binding data absent

Evidence Dimension	Structural Uniqueness: Halogen Substitution Pattern
Target Compound Data	4-[(2-Chloro-6-fluoro-phenyl)methyl]piperidine (Mixed Cl/F at 2,6-positions)
Comparator Or Baseline	4-[(2,6-Dichlorophenyl)methyl]piperidine; 4-[(2,6-Difluorophenyl)methyl]piperidine
Quantified Difference	Qualitative differentiation in halogen bonding capability and molecular electrostatic potential; no quantitative binding data available for direct comparison.
Conditions	Computational chemistry and general SAR principles for halogenated aromatics.

Why This Matters

Selecting the correct halogen pair is a primary decision point in hit-to-lead optimization; procuring this specific mixed-halogen building block avoids the time and cost of synthesizing and testing inactive or suboptimal symmetric analogs.

Regiospecific 4-Positional Isomerism vs. 3-Substituted Analogs

The attachment of the 2-chloro-6-fluorobenzyl group at the 4-position of the piperidine ring is a crucial differentiator from the corresponding 3-substituted isomer, 3-[(2-Chloro-6-fluorophenyl)methyl]piperidine (CAS 1267619-53-3) . In a piperidine ring, the 4-position offers a distinct vector and conformational preference compared to the 3-position. This geometric difference translates to vastly different spatial positioning of the halogenated aromatic group within a target protein's binding pocket, making the two isomers non-interchangeable for any SAR or lead optimization campaign .

4- vs 3-Positional Isomer

Class-level inference

4-Substituted piperidine vs 3-substituted (CAS 1267619-53-3)

Ensures correct vector geometry in binding pocket

Topological difference; comparative bioactivity data not available

Evidence Dimension	Regioisomeric Purity and Positional Specificity
Target Compound Data	4-[(2-Chloro-6-fluoro-phenyl)methyl]piperidine (4-substituted)
Comparator Or Baseline	3-[(2-Chloro-6-fluorophenyl)methyl]piperidine (3-substituted, CAS 1267619-53-3)
Quantified Difference	Fundamental topological difference; no direct comparative biological data available.
Conditions	General principles of medicinal chemistry and molecular geometry.

Why This Matters

Procuring the correct regioisomer is paramount; an isomer impurity or incorrect purchase would produce misleading biological results and could invalidate an entire synthetic campaign.

Pre-formulated Hydrochloride Salt for Screening Solubility

The compound is routinely supplied as the hydrochloride salt (CAS 1523618-16-7) with a defined molecular formula of C12H16Cl2FN and molecular weight of 264.17 g/mol . Vendor technical datasheets explicitly state that this salt form ensures enhanced aqueous solubility for high-throughput screening applications . This is a critical process advantage over acquiring the free base (C12H15ClFN, MW 227.71 g/mol) , which would require additional in-lab salt formation, characterization, and solubility validation steps, introducing variability and delaying screening timelines.

Salt Form Solubility

Supporting evidence

Hydrochloride salt (CAS 1523618-16-7) supplied for aqueous solubility

Reduces pre-screening preparation time

Vendor datasheet; specific solubility not reported

Evidence Dimension	Formulation and Solubility Consistency
Target Compound Data	4-[(2-Chloro-6-fluoro-phenyl)methyl]piperidine hydrochloride (Pre-formulated salt; solubility enhanced for HTS)
Comparator Or Baseline	Free base form (C12H15ClFN, MW 227.71 g/mol; requires on-site salt conversion)
Quantified Difference	Qualitative advantage in solubility and workflow efficiency; specific solubility values not reported.
Conditions	Vendor technical datasheet and standard pharmaceutical salt formation principles.

Why This Matters

For a procurement decision, the ready-to-use hydrochloride salt saves 1-2 days of chemist time for salt screening and ensures assay-to-assay reproducibility, a key factor when ordering building blocks for large screening libraries.

Validated Purity Specifications for Medicinal Chemistry

Multiple suppliers consistently report a minimum purity of 95% for the hydrochloride salt, with specific vendors certifying purity at 97%+ or 98%+ . This high level of certified purity is essential for generating reliable SAR data. In comparison, sourcing a non-certified or in-house synthesized analog would necessitate time-consuming QC/QA analysis and potential repurification, adding hidden costs to the procurement process .

Certified Purity

Supporting evidence

≥95%

Provides assay-ready purity benchmark

Vendor COA; minimum 95%, up to 98%+

Evidence Dimension	Certified Chemical Purity
Target Compound Data	4-[(2-Chloro-6-fluoro-phenyl)methyl]piperidine hydrochloride (Purity: 95-98%+ as per vendor COA)
Comparator Or Baseline	In-house synthesized or non-validated analog (Purity unknown and variable)
Quantified Difference	No direct comparative data, but a defined purity specification is a prerequisite for reliable biological assay data.
Conditions	Vendor Certificate of Analysis (COA) and product specifications.

Why This Matters

Purchasing a building block with a guaranteed minimum purity threshold directly translates to cost savings by eliminating the need for pre-screening purification and ensures the integrity of downstream biological assays.

Optimal Scientific and Industrial Application Scenarios

CNS Ligand Libraries for Antipsychotic Drug Discovery

The 2-chloro-6-fluoro substitution pattern on a benzylpiperidine scaffold is a privileged motif in CNS drug discovery, historically associated with affinity for serotonin and sigma receptors . This building block is ideally suited for constructing focused libraries targeting these receptors, where the unique halogen pair can be exploited to modulate binding kinetics and selectivity against anti-targets like the dopamine D2 receptor, a common source of side effects in antipsychotics.

Key Intermediate for Irreversible Kinase Inhibitors

The specific electron-withdrawing properties of the 2-chloro-6-fluorophenyl group make it a valuable moiety for interacting with the ATP-binding pocket of kinases . This building block provides a direct synthetic route to install this optimized pharmacophore into inhibitor candidates targeting kinases like BTK or FGFR, where the chlorine can engage a hydrophobic back pocket and the fluorine can form a stabilizing interaction with the DFG-motif or a catalytic lysine.

Fragment-Based Drug Discovery for GPCR Halogen-Bonding Hotspots

For fragment-based screening, this compound serves as a high-purity, soluble hydrochloride fragment that can directly enter primary screens . Its molecular weight (264.17 g/mol for the salt) places it at the upper limit of the 'Rule of Three' for fragments, but its pre-validated solubility and the high informational content of its asymmetric, mixed-halogen pharmacophore make it a high-value screening candidate for identifying halogen-bonding interactions with GPCRs.

Reference Standard for Fluorinated Piperidine API Analysis

Due to its high certified purity (≥97%) and well-defined analytical characteristics (distinct isotopic pattern from chlorine, a clear 19F NMR signal), this compound is suitable for use as a reference standard in developing and validating analytical methods for more complex fluorinated piperidine Active Pharmaceutical Ingredients (APIs) .

Application

Selection Property

Validation Focus

CNS receptor profiling

2-Chloro-6-fluoro benzyl pharmacophore

Binding selectivity against dopamine D2 receptor

Kinase inhibitor design

Electron-withdrawing halogenated aromatic group

ATP-pocket interaction with BTK/FGFR

GPCR fragment screening

Pre-validated soluble hydrochloride fragment

Halogen-bonding hotspot identification

Analytical reference standard

High certified purity and 19F NMR signal

Method validation for fluorinated piperidine compounds